Cas no 612822-85-2 (5H-Benzocyclohepten-5-one, 2-hydroxy-3,4,6-trimethoxy-)

• Product Name: 5H-Benzocyclohepten-5-one, 2-hydroxy-3,4,6-trimethoxy-
• CAS No: 612822-85-2
• MF: C₁₄H₁₄O₅
• MW: 262.257964611053
• CID: 485982
• PubChem ID: 11470999
• Update Time: 2025-04-19

5H-Benzocyclohepten-5-one, 2-hydroxy-3,4,6-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• 5H-Benzocyclohepten-5-one, 2-hydroxy-3,4,6-trimethoxy-
• 2-hydroxy-3,4,6-trimethoxybenzo[7]annulen-5-one
• 612822-85-2
• CHEMBL133255
• BDBM50133356
• 2-Hydroxy-3,4,6-trimethoxy-benzocyclohepten-5-one
• DTXSID40466984

• Inchi： 1S/C14H14O5/c1-17-10-6-4-5-8-7-9(15)13(18-2)14(19-3)11(8)12(10)16/h4-7,15H,1-3H3
• InChI Key： YVNSAXVZKHCVBT-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C2C=CC=C(C(C2=1)=O)OC)O)OC

Computed Properties

• Exact Mass: 262.08412
• Monoisotopic Mass: 262.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones